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Compound of Interest

Compound Name: 4-Methoxycyclohexanone

Cat. No.: B142444

An In-Depth Technical Guide to 4-Methoxycyclohexanone

For researchers, scientists, and professionals in drug development, 4-Methoxycyclohexanone
is a key chemical intermediate with significant applications in organic synthesis. This guide
provides a comprehensive overview of its structure, molecular weight, and relevant
experimental protocols.

Chemical Structure and Properties

4-Methoxycyclohexanone, also known as p-methoxycyclohexanone, is a substituted
cyclohexanone.[1] Its chemical structure consists of a cyclohexane ring with a ketone functional
group and a methoxy group at the fourth carbon position. The molecular formula for this
compound is C7H1202.[1][2][3][4][5] The IUPAC name is 4-methoxycyclohexan-1-one.[2]

Table 1: Physicochemical Properties of 4-Methoxycyclohexanone

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b142444?utm_src=pdf-interest
https://www.benchchem.com/product/b142444?utm_src=pdf-body
https://www.benchchem.com/product/b142444?utm_src=pdf-body
https://www.benchchem.com/product/b142444?utm_src=pdf-body
https://www.nbinno.com/?news/gp-4-methoxycyclohexanone-cas-13482-23-0-properties-applications-and-synthesis
https://www.nbinno.com/?news/gp-4-methoxycyclohexanone-cas-13482-23-0-properties-applications-and-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxycyclohexanone
https://www.chemscene.com/13482-23-0.html
https://www.scbt.com/p/4-methoxy-cyclohexanone-13482-23-0
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61448450.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxycyclohexanone
https://www.benchchem.com/product/b142444?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value

Molecular Weight 128.17 g/mol [2][3][4]

CAS Number 13482-23-0[2][3]
Appearance Clear, pale yellow liquid[1][5]
Boiling Point 189 °C[1][5]

Density 0.98 g/cm3[1][5]

Flash Point 69 °C[1][5]

Refractive Index

1.4560[1][5]

Solubility

Soluble in Chloroform, Ethyl Acetate,
Methanol[1][5]

Applications in Synthesis

4-Methoxycyclohexanone serves as a crucial building block in the synthesis of various

organic compounds.[1] It is notably used in the preparation of antitumor agents and other

complex molecules, making it a compound of interest in pharmaceutical research and

development.[1][5]

Experimental Protocol: Synthesis of 4-

Methoxycyclohexanone

A common method for the synthesis of 4-Methoxycyclohexanone is the catalytic

hydrogenation of 4-methoxyphenol (also known as p-hydroxyanisole).[1][5]

Objective: To synthesize p-methoxycyclohexanone from p-hydroxyanisole via catalytic

hydrogenation.

Materials:

e p-hydroxyanisole (100 g)

e Palladium-carbon catalyst (7 g)
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Borax (1 g)
Methylcyclohexane (150 g)
Hydrogen gas

Autoclave

Procedure:

Add 7 g of palladium-carbon catalyst and 1 g of borax to an autoclave.

Add 150 g of methylcyclohexane and 100 g of p-hydroxyanisole to the autoclave.

Slowly heat the reaction mixture to 100 °C.

Introduce hydrogen into the system until the pressure reaches 1.0 MPa and begin stirring.

Maintain the reaction pressure in the range of 0.7-1.0 MPa. If the pressure drops to 0.5 MPa,
supplement with hydrogen to bring it back to 1.0 MPa.

Continuously monitor the consumption of hydrogen. The reaction is considered complete
when hydrogen consumption ceases and the amount of remaining raw material is less than
1%.

Cool the reaction mixture to 30°C.
Filter the mixture to remove the catalyst.
Evaporate the solvent from the filtrate.

Distill the residue under reduced pressure to obtain the final product, p-
methoxycyclohexanone. This procedure is expected to yield approximately 92 g (90% yield).

[5]

Visualization of Synthesis Pathway
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The following diagram illustrates the synthesis of 4-Methoxycyclohexanone from 4-
Methoxyphenol.
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Click to download full resolution via product page

Caption: Synthesis of 4-Methoxycyclohexanone via catalytic hydrogenation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight]. BenchChem, [2025]. [Online PDF]. Available at:
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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